kaempferol-3-O-glucuronide

• Molecular Formula: C21H18O12
• Molecular Weight: 462.4 g/mol
• InChI: InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)18-15(26)13(24)12-10(23)5-9(6-11(12)32-18)31-21-17(28)14(25)16(27)19(33-21)20(29)30/h1-6,14,16-17,19,21-23,25-28H,(H,29,30)
• InChIKey: HKMMHEQNCQNUNN-UHFFFAOYSA-N

Kaempferol-3-O-glucuronide: Identity and Procurement Overview

Kaempferol-3-O-glucuronide (K3G; CAS 22688-78-4) is a flavonol glycoside and the predominant plasma metabolite of the dietary flavonol kaempferol . It is formed endogenously via UDP-glucuronosyltransferase-mediated conjugation at the 3-hydroxyl position and is found naturally in various plants, including endive, green beans, and Cyclocarya paliurus [1][2]. As a phase II conjugate, K3G exhibits distinct physicochemical properties relative to its aglycone, with improved aqueous solubility and a molecular weight of 462.36 g/mol . It is commercially available as a reference standard (≥95% purity) for use in metabolomics, biochemical, and drug discovery research .

Type Phase II flavonol glucuronide metabolite reference standard

Workflow Metabolomics quantification, LC-MS/MS bioanalysis, in vivo-relevant pharmacology

Selection Predominant circulating kaempferol form; required for systemic exposure studies

• [1] DuPont MS, Day AJ, Bennett RN, Mellon FA, Kroon PA. Absorption of kaempferol from endive, a source of kaempferol-3-glucuronide, in humans. Eur J Clin Nutr. 2004 Jun;58(6):947-54. View Source
• [2] Plumb GW, Price KR, Rhodes MJ, Williamson G. Antioxidant properties of flavonol glycosides from green beans. Redox Report. 1999;4(3):123-127. View Source

Why Kaempferol-3-O-glucuronide Cannot Be Substituted

Kaempferol-3-O-glucuronide cannot be treated as a functional equivalent of kaempferol aglycone, kaempferol-3-O-glucoside, or even quercetin-3-O-glucuronide. Conjugation with glucuronic acid at the 3-position fundamentally alters systemic exposure, target engagement, and biological potency. Pharmacokinetic studies demonstrate that after oral kaempferol administration, circulating K3G Cmax reaches 233.29 ng/mL, approximately 1,000-fold higher than the parent aglycone (0.23 ng/mL), meaning that in vivo effects attributed to kaempferol are largely mediated by K3G [1]. Critically, glucuronidation does not simply inactivate the molecule; rather, it reshapes the activity profile: kinase inhibition is attenuated approximately 3.5- to 16-fold relative to the aglycone but retained, while PPAR-γ-mediated gene expression and antioxidant capacity are differentially modulated compared to quercetin conjugates [2][3][4]. Therefore, selecting kaempferol aglycone for in vivo-relevant studies, or substituting K3G with quercetin-3-O-glucuronide, introduces confounding variables that compromise data reproducibility and mechanistic interpretation.

Target

Kaempferol-3-O-glucuronide (K3G)

Common Substitute

Kaempferol aglycone or quercetin-3-O-glucuronide (Q3G)

Systemic exposure profile differs by ~1,000-fold relative to aglycone; substituting aglycone misrepresents in vivo exposure.

Kinase inhibition potency is attenuated but retained; Q3G has divergent PPAR-γ and antioxidant profiles, altering mechanistic readouts.

Antioxidant capacity is B-ring catechol-dependent; K3G lacks potent chain-breaking activity present in Q3G.

• [1] Aa LX, Fei F, Qi Q, Sun RB, Gu SH, Di ZZ, Aa JY, Wang GJ, Liu CX. Rebalancing of the gut flora and microbial metabolism is responsible for the anti-arthritis effect of kaempferol. Acta Pharmacol Sin. 2020 Jan;41(1):73-81. View Source
• [2] Beekmann K, de Haan LH, Actis-Goretta L, van Bladeren PJ, Rietjens IM. Effect of Glucuronidation on the Potential of Kaempferol to Inhibit Serine/Threonine Protein Kinases. J Agric Food Chem. 2016 Feb 17;64(6):1256-63. View Source
• [3] Beekmann K, Rubió L, de Haan LH, Actis-Goretta L, van der Burg B, van Bladeren PJ, Rietjens IM. The effect of quercetin and kaempferol aglycones and glucuronides on peroxisome proliferator-activated receptor-gamma (PPAR-γ). Food Funct. 2015 Apr;6(4):1098-107. View Source
• [4] Plumb GW, Price KR, Rhodes MJ, Williamson G. Antioxidant properties of flavonol glycosides from green beans. Redox Report. 1999;4(3):123-127. View Source

Quantitative Evidence: K3G Versus Key Comparators

Systemic Exposure vs. Kaempferol Aglycone

Following oral administration of kaempferol (200 mg/kg) in mice, the maximum plasma concentration (Cmax) of the parent aglycone was 0.23 ± 0.06 ng/mL, whereas its primary metabolite kaempferol-3-O-glucuronide reached a Cmax of 233.29 ± 89.64 ng/mL [1]. This represents an approximately 1,014-fold difference in systemic exposure, indicating that the glucuronide conjugate is the predominant circulating species and the relevant form for in vivo target engagement. In contrast, intraperitoneal injection of kaempferol yields higher aglycone exposure but produces only marginal anti-arthritis effects, underscoring that the oral route favors K3G-driven pharmacology [1].

Systemic Exposure vs. Aglycone

Head-to-head

K3G Cmax: 233.29 ± 89.64 ng/mL
Aglycone Cmax: 0.23 ± 0.06 ng/mL
~1,014-fold higher systemic exposure

K3G is the primary circulating species for in vivo target engagement interpretation.

Mouse oral gavage (200 mg/kg); LC-MS/MS; n=6-8.

Evidence Dimension	Maximum plasma concentration (Cmax) after oral kaempferol administration
Target Compound Data	K3G Cmax = 233.29 ± 89.64 ng/mL
Comparator Or Baseline	Kaempferol aglycone Cmax = 0.23 ± 0.06 ng/mL
Quantified Difference	~1,014-fold higher Cmax for K3G versus kaempferol aglycone
Conditions	Male C57BL/6 mice; oral gavage (200 mg/kg kaempferol); plasma analyzed by LC-MS/MS; n = 6–8 per group [1]

Why This Matters

For any in vivo-relevant pharmacology or biomarker study, K3G—not kaempferol aglycone—is the analytically and biologically relevant analyte; substituting the aglycone misrepresents systemic exposure by three orders of magnitude.

• [1] Aa LX, Fei F, Qi Q, Sun RB, Gu SH, Di ZZ, Aa JY, Wang GJ, Liu CX. Rebalancing of the gut flora and microbial metabolism is responsible for the anti-arthritis effect of kaempferol. Acta Pharmacol Sin. 2020 Jan;41(1):73-81. View Source

Serine/Threonine Kinase Inhibition Profile

In a direct head-to-head comparison using a substrate microarray with 141 putative serine/threonine phosphorylation sites, kaempferol aglycone inhibited recombinant PKA activity and HepG2 cell lysate kinase activity. Glucuronidation to K3G reduced the average inhibitory potency by approximately 16-fold against PKA and by approximately 3.5-fold against HepG2 lysate kinases [1]. Importantly, the target selectivity profile was largely preserved upon conjugation, and K3G did not require deconjugation back to the aglycone to exert kinase inhibition [1]. This challenges the assumption that flavonoid glucuronides are merely inactive excretion products and demonstrates that K3G possesses genuine, measurable kinase-modulatory activity.

Ser/Thr Kinase Inhibition

Head-to-head

~16-fold reduction (PKA)
~3.5-fold reduction (HepG2 lysate)
Target selectivity retained

K3G retains genuine kinase-modulatory activity; not an inert conjugate.

PamChip® microarray; 141 phosphorylation sites.

Evidence Dimension	Inhibitory potency on serine/threonine kinase phosphorylation activity
Target Compound Data	K3G: average fold reduction of 16 (PKA) and 3.5 (HepG2 lysate) relative to aglycone
Comparator Or Baseline	Kaempferol aglycone (defined as baseline inhibitory potency)
Quantified Difference	16-fold (PKA) and 3.5-fold (HepG2 lysate) potency reduction upon glucuronidation; kinase target selectivity retained
Conditions	Recombinant PKA and HepG2 cell lysate; PamChip® serine/threonine kinase substrate microarray; 141 phosphorylation sites [1]

Why This Matters

K3G is a biologically active metabolite, not an inert conjugate; procurement of K3G is essential for studies aiming to recapitulate in vivo kinase pharmacology where the aglycone is not the primary circulating form.

• [1] Beekmann K, de Haan LH, Actis-Goretta L, van Bladeren PJ, Rietjens IM. Effect of Glucuronidation on the Potential of Kaempferol to Inhibit Serine/Threonine Protein Kinases. J Agric Food Chem. 2016 Feb 17;64(6):1256-63. View Source

Anti-HBV Activity in HepG2.2.15 Cells

In HepG2.2.15 HBV-reporter cells, K3G at 27 µM (IC50: 22.3–23.5 µM) inhibited hepatitis B surface antigen (HBsAg) production by ~70.2% and hepatitis B e antigen (HBeAg) production by ~73.4% on day 5 post-treatment [1]. This activity was comparable to quercetin-3-O-glucuronide (Q3G: ~67.8% HBsAg, ~72.1% HBeAg) and the clinical reference drug lamivudine (~76.5% HBsAg, ~84.5% HBeAg), as well as to the aglycone quercetin (~70.3% HBsAg, ~74.8% HBeAg) [1]. Notably, quercetin-3-O-rhamnoside (Q3R) showed lower inhibition (~63.2% HBsAg, ~68.2% HBeAg). The compounds were non-cytotoxic at tested concentrations (CC50: 72.53–78.25 µg/mL) [1].

Anti-HBV Activity

Head-to-head

~70.2% HBsAg inhibition
~73.4% HBeAg inhibition
Comparable to lamivudine reference

Supports antiviral screening context; compound not cytotoxic at test concentration.

HepG2.2.15 cells; 27 µM; 5-day; ELISA readout.

Evidence Dimension	Inhibition of HBV antigen production (% inhibition at 27 µM on day 5)
Target Compound Data	K3G: ~70.2% HBsAg inhibition; ~73.4% HBeAg inhibition
Comparator Or Baseline	Q3G: ~67.8% HBsAg, ~72.1% HBeAg; Q3R: ~63.2% HBsAg, ~68.2% HBeAg; Lamivudine: ~76.5% HBsAg, ~84.5% HBeAg; Quercetin: ~70.3% HBsAg, ~74.8% HBeAg
Quantified Difference	K3G matched or exceeded Q3G by ~2.4% (HBsAg) and ~1.3% (HBeAg); exceeded Q3R by ~7.0% (HBsAg) and ~5.2% (HBeAg). Lamivudine reference: ~76.5% HBsAg, ~84.5% HBeAg.
Conditions	HepG2.2.15 HBV-reporter cell line; 27 µM compound; 5-day time course; antigens measured by ELISA; IC50 determined by MTT-based viability [1]

Why This Matters

K3G is a functionally competent anti-HBV flavonoid conjugate; its reproducible inhibition quantitation makes it a tractable tool compound or reference standard for HBV drug discovery screening cascades.

• [1] Parvez MK, Ahmed S, Al-Dosari MS, Abdelwahid MA, Arbab AH, Al-Rehaily AJ, Al-Oqail MM. Novel Anti-Hepatitis B Virus Activity of Euphorbia schimperi and Its Quercetin and Kaempferol Derivatives. ACS Omega. 2021 Oct 21;6(43):29100–29110. View Source

Antioxidant Capacity vs. Quercetin Conjugates

In the aqueous-phase Trolox equivalent antioxidant capacity (TEAC) assay, kaempferol-3-O-glucuronide displayed antioxidant activity comparable to kaempferol aglycone but substantially lower than quercetin-3-O-glucuronide (Q3G) and quercetin-3-O-rutinoside [1]. The TEAC values for K3G and other kaempferol glycosides were reported as 'much lower than the corresponding quercetin species', and, unlike Q3G, K3G was not an effective inhibitor of iron/ascorbate-induced lipid peroxidation in phosphatidylcholine vesicles [1]. This indicates that the B-ring catechol moiety present in quercetin derivatives, but absent in kaempferol derivatives, is a dominant determinant of antioxidant efficacy, and that glucuronidation at the 3-position of kaempferol does not rescue this inherent structural limitation [1].

Antioxidant Capacity

Context-dependent

TEAC similar to aglycone; ineffective inhibitor of lipid peroxidation. Q3G markedly more potent.

K3G not suitable for chain-breaking antioxidant applications; use Q3G for that purpose.

Aqueous TEAC assay; phosphatidylcholine vesicle model.

Evidence Dimension	Aqueous-phase TEAC and inhibition of lipid peroxidation
Target Compound Data	K3G: TEAC similar to kaempferol aglycone; ineffective inhibitor of lipid peroxidation
Comparator Or Baseline	Q3G and quercetin-3-O-rutinoside: potent antioxidants in TEAC; potent inhibitors of lipid peroxidation. Kaempferol aglycone: comparable TEAC to K3G.
Quantified Difference	Quantitative TEAC values not reported in absolute units; qualitative ranking: quercetin glycosides >> kaempferol glycosides ≈ kaempferol aglycone. Lipid peroxidation inhibition: Q3G and Q3-rutinoside potent; K3G ineffective.
Conditions	Aqueous TEAC assay; Iron/ascorbate-induced lipid peroxidation of phosphatidylcholine vesicles; purified flavonol glycosides from green beans [1]

Why This Matters

K3G should not be selected for applications requiring potent chain-breaking antioxidant activity; Q3G is the superior choice. Conversely, K3G is the appropriate tool for dissecting antioxidant-independent kaempferol pharmacology.

• [1] Plumb GW, Price KR, Rhodes MJ, Williamson G. Antioxidant properties of flavonol glycosides from green beans. Redox Report. 1999;4(3):123-127. View Source

Oxidative Stress and Nrf2/Keap1 Pathway in NAFLD

In a high-cholesterol diet (HCD)-induced non-alcoholic fatty liver disease (NAFLD) larval zebrafish model, K3G treatment at 40 µM significantly reduced lipid accumulation and reactive oxygen species (ROS) levels in vivo, while 20 µM decreased malondialdehyde (MDA) and significantly increased glutathione peroxidase (GSH-px) activity [1]. In H₂O₂-exposed HepG2 cells, K3G (20 µM) similarly reduced oxidative stress markers. Mechanistically, keap1, nrf2, tnf-α, and il-6 mRNA levels were significantly reversed by K3G (20 µM) in zebrafish, implicating the Nrf2/Keap1 pathway [1]. This study provides in vivo evidence that K3G possesses hepatoprotective and anti-steatotic activity at concentrations consistent with its achievable plasma levels.

NAFLD Oxidative Stress

Supporting evidence

Reduced lipid accumulation and ROS (40 µM); decreased MDA, increased GSH-px (20 µM). Nrf2/Keap1 pathway modulation reported.

Model-response context for hepatic endpoint studies using the circulating kaempferol form.

Zebrafish larvae and HepG2 cells; 48-72 h treatment.

Evidence Dimension	Lipid accumulation, ROS, MDA, GSH-px, and Nrf2/Keap1 pathway gene expression
Target Compound Data	K3G: reduced lipid accumulation and ROS at 40 µM (in vivo); decreased MDA and increased GSH-px at 20 µM (in vivo and in vitro); reversed keap1/nrf2/tnf-α/il-6 mRNA at 20 µM
Comparator Or Baseline	Untreated HCD or H₂O₂-induced controls; no direct comparator compound tested in parallel
Quantified Difference	Significant reduction vs. untreated model (p < 0.05); exact % change not extractable for all parameters. Qualitative: K3G rescued the steatotic phenotype.
Conditions	Larval zebrafish (HCD-induced steatosis) and HepG2 cells (H₂O₂ or FFA-induced stress); K3G at 20–40 µM; 48–72 h treatment; RT-qPCR and biochemical assays [1]

Why This Matters

K3G is the predominant kaempferol conjugate in human plasma, making these in vivo data directly translatable to dietary or pharmacological kaempferol exposure studies in NAFLD/NASH research.

• [1] Deng Y, Li X, Li X, et al. Kaempferol-3-O-Glucuronide Ameliorates Non-Alcoholic Steatohepatitis in High-Cholesterol-Diet-Induced Larval Zebrafish and HepG2 Cell Models via Regulating Oxidation Stress. Life (Basel). 2021 May 14;11(5):445. View Source

Validated Applications of Kaempferol-3-O-glucuronide

Pharmacokinetic and Metabolism Studies

K3G is the analytically confirmed predominant plasma metabolite of kaempferol in humans, with Cmax reaching 233 ng/mL after oral dosing and low inter-individual variability [1][4]. It is therefore the essential analytical reference standard for LC-MS/MS-based quantification of kaempferol bioavailability, pharmacokinetic profiling, and biomarker validation. Its use ensures accurate pharmacokinetic modeling that reflects true systemic exposure, avoiding the 1,000-fold underestimation that occurs when only the aglycone is monitored [1].

HBV Antiviral Drug Discovery

K3G inhibits HBsAg by ~70.2% and HBeAg by ~73.4% in HepG2.2.15 cells at 27 µM, with activity comparable to lamivudine and quercetin-3-O-glucuronide [3]. Its non-cytotoxic profile (CC50 > 72 µg/mL) and defined molecular docking to HBV core protein make K3G a suitable tool compound or reference standard for structure-activity relationship (SAR) studies targeting HBV capsid assembly and viral antigen suppression [3].

Serine/Threonine Kinase Signaling Research

K3G retains intrinsic kinase inhibitory activity despite glucuronidation, showing an average 3.5-fold reduction in potency against HepG2 lysate kinases and 16-fold against PKA relative to kaempferol aglycone, while preserving target selectivity [2]. This makes K3G the relevant probe for studying kinase modulation by circulating flavonoid metabolites, and its procurement over the aglycone is mandatory for experiments designed to reflect in vivo kinase pharmacology following dietary flavonol intake.

NAFLD/NASH Hepatoprotection Research

K3G at 20–40 µM reduces hepatic lipid accumulation, ROS levels, and MDA while upregulating GSH-px and modulating the Nrf2/Keap1 pathway in both larval zebrafish and HepG2 cellular models [5]. Given that K3G is the circulating form of kaempferol in humans, these findings directly support its use as the test article of choice for in vitro and in vivo studies investigating the hepatoprotective mechanisms of dietary kaempferol intake in metabolic liver disease [5].

Application

Selection Property

Validation Focus

Pharmacokinetic and Metabolism Studies

Predominant plasma metabolite; essential LC-MS/MS reference standard

Systemic exposure-model review; metabolite quantification

Antiviral Screening Research

HBV antigen suppression comparator context

HepG2.2.15 assay endpoints; comparator compound benchmarking

Ser/Thr Kinase Signaling Research

Intrinsic kinase-modulatory activity; preserved target selectivity

Kinase panel interpretation; pathway-response context

Hepatic Stress and NAFLD Model Studies

Circulating kaempferol form for in vivo-relevant hepatocyte research

Nrf2/Keap1 endpoint monitoring; lipid accumulation model review

• [1] Aa LX, Fei F, Qi Q, Sun RB, Gu SH, Di ZZ, Aa JY, Wang GJ, Liu CX. Rebalancing of the gut flora and microbial metabolism is responsible for the anti-arthritis effect of kaempferol. Acta Pharmacol Sin. 2020 Jan;41(1):73-81. View Source
• [2] Beekmann K, de Haan LH, Actis-Goretta L, van Bladeren PJ, Rietjens IM. Effect of Glucuronidation on the Potential of Kaempferol to Inhibit Serine/Threonine Protein Kinases. J Agric Food Chem. 2016 Feb 17;64(6):1256-63. View Source
• [3] Parvez MK, Ahmed S, Al-Dosari MS, Abdelwahid MA, Arbab AH, Al-Rehaily AJ, Al-Oqail MM. Novel Anti-Hepatitis B Virus Activity of Euphorbia schimperi and Its Quercetin and Kaempferol Derivatives. ACS Omega. 2021 Oct 21;6(43):29100–29110. View Source
• [4] DuPont MS, Day AJ, Bennett RN, Mellon FA, Kroon PA. Absorption of kaempferol from endive, a source of kaempferol-3-glucuronide, in humans. Eur J Clin Nutr. 2004 Jun;58(6):947-54. View Source
• [5] Deng Y, Li X, Li X, et al. Kaempferol-3-O-Glucuronide Ameliorates Non-Alcoholic Steatohepatitis in High-Cholesterol-Diet-Induced Larval Zebrafish and HepG2 Cell Models via Regulating Oxidation Stress. Life (Basel). 2021 May 14;11(5):445. View Source